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Compound of Interest

Compound Name: cellTracker violet BMQC

Cat. No.: B1261820

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and storage
conditions for CellTracker Violet BMQC, a fluorescent probe widely used for monitoring cell
movement and location. The information presented herein is intended to equip researchers with
the necessary knowledge for the effective handling and application of this vital research tool.

Core Properties and Stability

CellTracker Violet BMQC (2,3,6,7-tetrahydro-9-bromomethyl-1H,5H-quinolizino(9,1-
gh)coumarin) is a cell-permeant dye that becomes cell-impermeant after reacting with
intracellular thiol groups, primarily through a glutathione S-transferase-mediated reaction.[1][2]
[3] This covalent binding ensures the probe is well-retained within cells for extended periods,
allowing for long-term tracking of cell populations.[1][4][5]

Quantitative Stability Data

The following tables summarize the available quantitative data on the stability of CellTracker
Violet BMQC.
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Parameter Value Source
Chemical Formula C16H16BrNO:2 [6]

Molecular Weight 334.2 g/mol [1][2]

Excitation Maximum 415 nm [11[2][5]
Emission Maximum 516 nm [1112][5]

Table 1: Physicochemical and

Spectral Properties of

CellTracker Violet BMQC.

Condition Stability Recommendations  Source

Lyophilized Powder

Stable for at least 1

year

Store at <-20°C,
desiccate, and protect  [1]
from light.[1]

In-Cell Fluorescence

Fluorescent signal
persists for at least 72

hours

Ideal for multi-day cell
tracking experiments.
The probe is typically
. [11[2][5]16]
retained for three to
six generations of cell

division.

Table 2: Stability of
CellTracker Violet
BMQC under Various
Conditions.

Storage and Handling

Proper storage and handling are critical to ensure the optimal performance and longevity of
CellTracker Violet BMQC.
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Storage
Form
Temperature

Light and
Moisture
Protection

Additional
Notes

Source

Lyophilized
yop <-20°C
Powder

Store desiccated
and protected
from light.[1]

Allow the vial to
warm to room
temperature

. [1][2]
before opening
to prevent

condensation.

Stock Solution
(in DMSO)

<-20°C

Protect from
light.

Prepare a 10 mM
stock solution in
high-quality,
anhydrous
DMSO.[2] While
specific long-
term stability
data for the stock
solution is not [1][2]
provided by the
manufacturer, it

is general

practice to

aliquot and store

at <-20°C to

minimize freeze-

thaw cycles.

Table 3:
Recommended
Storage
Conditions for
CellTracker
Violet BMQC.

Experimental Protocols
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The following section details a standard protocol for labeling cells with CellTracker Violet
BMQC.

Preparation of Reagents

e Prepare a 10 mM Stock Solution: Before opening, allow the vial of CellTracker Violet BMQC
to warm to room temperature.[1][2] Add the appropriate volume of high-quality, anhydrous
dimethyl sulfoxide (DMSOQ) to achieve a 10 mM concentration.[2]

o Prepare the Working Solution: Dilute the 10 mM stock solution in a serum-free medium to the
desired final working concentration.[1][2] The optimal concentration can range from 0.5 to 25
MM and should be determined empirically for the specific cell type and application.[1] For
long-term studies, a higher concentration (5-25 pM) may be necessary, while shorter
experiments may require less (0.5-5 uM).[1]

Cell Staining Protocol

This protocol is a general guideline and may require optimization for different cell types and
experimental conditions.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1261820?utm_src=pdf-body
https://www.benchchem.com/product/b1261820?utm_src=pdf-body
https://www.benchchem.com/product/b1261820?utm_src=pdf-body
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Preparation

Prepare 10 mM Stock
and Working Solutions

l

Warm Working Solution
to 37°C

Staining

Remove Culture Media

l

Add Pre-warmed
Working Solution

l

Incubate for 15-45 min
at 37°C

Post-Staining
y

Optional: Wash Cells
with Fresh Medium

'

Add Fresh Culture Medium

'

Image Cells

Click to download full resolution via product page

A standard workflow for labeling cells with CellTracker Violet BMQC.

Cellular Mechanism of Action
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The following diagram illustrates the mechanism of CellTracker Violet BMQC retention within
a live cell.
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Mechanism of CellTracker Violet BMQC retention in live cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1261820?utm_src=pdf-body
https://www.benchchem.com/product/b1261820?utm_src=pdf-body-img
https://www.benchchem.com/product/b1261820?utm_src=pdf-body
https://www.benchchem.com/product/b1261820?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. ulab360.com [ulab360.com]

e 2. documents.thermofisher.com [documents.thermofisher.com]

e 3. ulab360.com [ulab360.com]

e 4. CellTracker™ Violet BMQC Dye, 5 x 0.1 mg - FAQs [thermofisher.com]

e 5. Invitrogen CellTracker Fluorescent Probes 5 mg | Buy Online | Invitrogen™ | Fisher
Scientific [fishersci.com]

e 6. cellTracker violet BMQC () for sale [vulcanchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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